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(E)-[2-(4-Methylphenyl)-4,5-dioxo-1-(pyridin-1-ium-3-ylmethyl)pyrrolidin-3-ylidene]-(4-propoxyphenyl)methanolate (E)-[2-(4-Methylphenyl)-4,5-dioxo-1-(pyridin-1-ium-3-ylmethyl)pyrrolidin-3-ylidene]-(4-propoxyphenyl)methanolate
Brand Name: Vulcanchem
CAS No.: 636989-56-5
VCID: VC0356275
InChI: InChI=1S/C27H26N2O4/c1-3-15-33-22-12-10-21(11-13-22)25(30)23-24(20-8-6-18(2)7-9-20)29(27(32)26(23)31)17-19-5-4-14-28-16-19/h4-14,16,24,30H,3,15,17H2,1-2H3/b25-23+
SMILES: CCCOC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CC3=C[NH+]=CC=C3)C4=CC=C(C=C4)C)[O-]
Molecular Formula: C27H26N2O4
Molecular Weight: 442.5g/mol

(E)-[2-(4-Methylphenyl)-4,5-dioxo-1-(pyridin-1-ium-3-ylmethyl)pyrrolidin-3-ylidene]-(4-propoxyphenyl)methanolate

CAS No.: 636989-56-5

Main Products

VCID: VC0356275

Molecular Formula: C27H26N2O4

Molecular Weight: 442.5g/mol

(E)-[2-(4-Methylphenyl)-4,5-dioxo-1-(pyridin-1-ium-3-ylmethyl)pyrrolidin-3-ylidene]-(4-propoxyphenyl)methanolate - 636989-56-5

CAS No. 636989-56-5
Product Name (E)-[2-(4-Methylphenyl)-4,5-dioxo-1-(pyridin-1-ium-3-ylmethyl)pyrrolidin-3-ylidene]-(4-propoxyphenyl)methanolate
Molecular Formula C27H26N2O4
Molecular Weight 442.5g/mol
IUPAC Name (E)-[2-(4-methylphenyl)-4,5-dioxo-1-(pyridin-1-ium-3-ylmethyl)pyrrolidin-3-ylidene]-(4-propoxyphenyl)methanolate
Standard InChI InChI=1S/C27H26N2O4/c1-3-15-33-22-12-10-21(11-13-22)25(30)23-24(20-8-6-18(2)7-9-20)29(27(32)26(23)31)17-19-5-4-14-28-16-19/h4-14,16,24,30H,3,15,17H2,1-2H3/b25-23+
Standard InChIKey KFIAOMMIUNWASG-WJTDDFOZSA-N
Isomeric SMILES CCCOC1=CC=C(C=C1)/C(=C\2/C(N(C(=O)C2=O)CC3=C[NH+]=CC=C3)C4=CC=C(C=C4)C)/[O-]
SMILES CCCOC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CC3=C[NH+]=CC=C3)C4=CC=C(C=C4)C)[O-]
Canonical SMILES CCCOC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CC3=C[NH+]=CC=C3)C4=CC=C(C=C4)C)[O-]
PubChem Compound 6046061
Last Modified Nov 11 2021
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